Cas no 251540-53-1 (2-tert-Butyl-1,3,4-oxadiazole)

• Product Name: 2-tert-Butyl-1,3,4-oxadiazole
• CAS No: 251540-53-1
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• MDL: MFCD08689904
• CID: 67228
• PubChem ID: 11412377
• Update Time: 2025-04-18

2-tert-Butyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-tert-Butyl-1,3,4-oxadiazole
• 2-t-butyl-1,3,4-oxadiazole
• 2-tert-butyl-[1,3,4]oxadiazole
• t-butyl-1,3,4-oxadiazole
• AKOS000283824
• F15055
• 251540-53-1
• SCHEMBL1101997
• CS-0320598
• W-202057
• 2-(tert-Butyl)-1,3,4-oxadiazole
• SETCKKFZFOFBSI-UHFFFAOYSA-N
• MFCD08689904
• 1,3,4-Oxadiazole, 2-(1,1-dimethylethyl)-
• DTXSID20464983
• AS-17411
• EN300-7423309
• AM20090297
• BCP27295
• A15413
• FT-0651469
• DB-009184

• MDL： MFCD08689904
• Inchi： 1S/C6H10N2O/c1-6(2,3)5-8-7-4-9-5/h4H,1-3H3
• InChI Key： SETCKKFZFOFBSI-UHFFFAOYSA-N
• SMILES： O1C=NN=C1C(C)(C)C

Computed Properties

• Exact Mass: 126.07900
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.006
• Boiling Point: 168.4 ℃ at 760 mmHg
• Flash Point: 49.9°C
• Refractive Index: 1.441
• PSA: 38.92000
• LogP: 1.36710

2-tert-Butyl-1,3,4-oxadiazole Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles